Cas no 1932167-44-6 ((3S,4S)-4-(1-ethyl-1H-imidazol-4-yl)pyrrolidin-3-ylmethanol)

• Product Name: (3S,4S)-4-(1-ethyl-1H-imidazol-4-yl)pyrrolidin-3-ylmethanol
• CAS No: 1932167-44-6
• MF: C₁₀H₁₇N₃O
• MW: 195.261482000351
• CID: 5246386
• Update Time: 2025-10-31

(3S,4S)-4-(1-ethyl-1H-imidazol-4-yl)pyrrolidin-3-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinemethanol, 4-(1-ethyl-1H-imidazol-4-yl)-, (3S,4S)-
• (3S,4S)-4-(1-ethyl-1H-imidazol-4-yl)pyrrolidin-3-ylmethanol

• Inchi： 1S/C10H17N3O/c1-2-13-5-10(12-7-13)9-4-11-3-8(9)6-14/h5,7-9,11,14H,2-4,6H2,1H3/t8-,9+/m0/s1
• InChI Key： UNTYQQZIXIYJOV-DTWKUNHWSA-N
• SMILES： N1C[C@@H](C2=CN(CC)C=N2)[C@H](CO)C1

Additional information on (3S,4S)-4-(1-ethyl-1H-imidazol-4-yl)pyrrolidin-3-ylmethanol

(3S,4S)-4-(1-Ethyl-1H-Imidazol-4-Yl)Pyrrolidin-3-Ylmethanol: A Comprehensive Overview

The compound (3S,4S)-4-(1-ethyl-1H-imidazol-4-yl)pyrrolidin-3-ylmethanol with CAS No 1932167-44-6 is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique stereochemistry and functional groups, which make it a valuable tool in various research and industrial applications.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of novel therapeutic agents targeting specific biological pathways. The presence of the imidazole ring and the pyrrolidine moiety contributes to its versatility, allowing for interactions with a wide range of biological targets such as enzymes, receptors, and nucleic acids.

The synthesis of (3S,4S)-4-(1-ethyl-1H-imidazol-4-yl)pyrrolidin-3-ylmethanol involves a multi-step process that requires precise control over stereochemistry to achieve the desired configuration. Researchers have optimized synthetic routes to enhance yield and purity, ensuring that the compound meets the stringent requirements of modern pharmaceutical standards.

In terms of applications, this compound has been extensively studied for its potential in medicinal chemistry. Its ability to modulate key biological processes makes it a promising candidate for treating various diseases, including cancer, neurodegenerative disorders, and infectious diseases. For instance, recent findings suggest that it may inhibit certain kinases involved in cancer cell proliferation, offering a new avenue for anticancer therapy.

Moreover, the compound's stereochemistry plays a crucial role in its biological activity. The (3S,4S) configuration ensures optimal binding to target molecules, enhancing its efficacy while minimizing off-target effects. This has led to increased interest in its use as a lead compound for drug development programs.

From an analytical standpoint, advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to characterize this compound thoroughly. These methods provide critical insights into its molecular structure and stability under different conditions.

In conclusion, (3S,4S)-4-(1-ethyl-1H-imidazol-4-yl)pyrrolidin-3-y lmethanol is a versatile and intriguing molecule with significant potential in both academic research and industrial applications. As ongoing studies continue to uncover its full spectrum of properties and uses, it is poised to make meaningful contributions to the advancement of science and medicine.